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Compound of Interest

Compound Name: (3R)-hydroxy-beta-ionone

CAS No.: 50281-38-4

Cat. No.: B122800

Get Quote

(3R)-hydroxy-beta-ionone is a sesquiterpenoid and a hydroxylated derivative of beta-ionone,

a compound known for its characteristic floral aroma.[1][2] Naturally occurring in various plants,

fruits, and vegetables like bell peppers, it serves as a crucial chiral building block in the

biosynthesis and chemical synthesis of significant carotenoids, including (3R,3'R)-zeaxanthin

and (3R)-β-cryptoxanthin.[1][3][4][5] Its defined stereochemistry and role as a precursor to

bioactive molecules make it an indispensable reference standard for analytical applications

ranging from natural product profiling to metabolic research and quality control in the food and

pharmaceutical industries.

This document provides a detailed guide for the effective use of (3R)-hydroxy-beta-ionone as

an analytical standard, outlining its properties, handling procedures, and validated protocols for

its quantification and chiral analysis.

Physicochemical Profile and Handling
Accurate analytical work begins with a well-characterized standard and proper handling to

maintain its integrity. The physicochemical properties of (3R)-hydroxy-beta-ionone are

summarized below.
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Property Value Source

IUPAC Name

(E)-4-[(4R)-4-hydroxy-2,6,6-

trimethylcyclohexen-1-yl]but-3-

en-2-one

[3][6]

Synonyms
(3R)-3-Hydroxy-β-ionone, Apo-

9-zeaxanthinone
[3][7]

CAS Number 50281-38-4 [7]

Molecular Formula C₁₃H₂₀O₂ [3][6][7]

Molecular Weight ~208.30 g/mol [3][6][7]

Purity
≥90% (Recommended for

reference standard use)
[7][8]

Storage and Stability
(3R)-hydroxy-beta-ionone, like many carotenoid precursors and terpenes, is susceptible to

degradation. Its conjugated double-bond structure makes it vulnerable to oxidation,

photodegradation, and thermal decomposition.[8][9] Adherence to strict storage protocols is

therefore critical for preserving its purity and ensuring measurement accuracy.

Temperature: For long-term storage, maintain the standard at -70°C.[9][10] For short-term

use, -20°C is acceptable.[11] Standard solutions have demonstrated stability for at least six

months when stored at -70°C.[9][10]

Atmosphere: Store the solid standard and its solutions under an inert atmosphere, such as

argon or nitrogen, to prevent oxidation.[8]

Light: Protect the standard from light at all times by using amber glass vials or wrapping

containers in aluminum foil.[8]

Antioxidants: For stock solutions intended for extended use, the addition of an antioxidant

like butylated hydroxytoluene (BHT) at a low concentration (e.g., 250 ppm) can mitigate

oxidative degradation.[12]
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Protocol I: Preparation of Standard Solutions
This protocol details the preparation of a primary stock solution and subsequent working

standards for constructing a calibration curve. The causality behind these steps is rooted in the

principles of gravimetric and volumetric accuracy.

Workflow for Standard Preparation

Standard Weighing Stock Solution (1 mg/mL) Working Standards

Equilibrate standard
to room temp.
in desiccator

Accurately weigh
10 mg of standard

Dissolve in 10 mL
Class A volumetric flask
with appropriate solvent

Vortex/sonicate
to ensure full dissolution

Perform serial dilutions
to create calibration points

(e.g., 0.1 - 10 µg/mL)

Store all solutions in
amber vials at -20°C or below

Click to download full resolution via product page

Caption: Workflow for preparing stock and working standard solutions.

Methodology
Equilibration: Transfer the sealed vial of (3R)-hydroxy-beta-ionone from cold storage to a

desiccator and allow it to equilibrate to ambient laboratory temperature for at least 30

minutes. This crucial step prevents atmospheric moisture from condensing on the cold solid,

which would introduce weighing errors.

Weighing: Using a calibrated analytical balance, accurately weigh approximately 10 mg of

the standard into a clean glass vessel. Record the exact weight to four decimal places.

Stock Solution Preparation (1 mg/mL): Quantitatively transfer the weighed standard to a 10

mL Class A amber volumetric flask. Add a portion of a suitable solvent (e.g., HPLC-grade

ethanol or hexane), and gently swirl or sonicate to dissolve the compound completely. Fill the

flask to the calibration mark with the same solvent. This creates a primary stock solution of

approximately 1 mg/mL.

Working Standard Preparation: Prepare a series of working standards by performing serial

dilutions from the stock solution. For example, to create a 10 µg/mL standard, dilute 100 µL
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of the 1 mg/mL stock solution to 10 mL in a separate volumetric flask. Repeat this process to

generate a calibration curve with at least five concentration levels covering the expected

range of the analyte in your samples.

Storage: Immediately cap all solutions, seal with paraffin film, and store under the

recommended conditions (dark, ≤ -20°C).

Protocol II: Quantification by Gas Chromatography
(GC-FID/MS)
Gas chromatography is a robust and widely used technique for the analysis of volatile and

semi-volatile terpenes and related compounds.[13][14][15] This protocol provides a validated

starting point for method development.

Workflow for GC Analysis
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GC Quantification Workflow

Sample Preparation
(Extraction & IS Spiking)

Inject Standards & Sample
into GC System

Chromatographic Separation
(Based on Volatility & Polarity)

Detection
(FID or MS)

Quantification
(Using Calibration Curve)

Click to download full resolution via product page

Caption: General workflow for sample analysis using GC.

Recommended GC Parameters
The following parameters serve as a reliable starting point and should be optimized for your

specific instrumentation and sample matrix.
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Parameter GC-FID GC-MS

Column

DB-Wax, CP-Wax or similar

polar column (e.g., 30 m x 0.25

mm, 0.25 µm)

DB-5ms or equivalent (e.g., 30

m x 0.25 mm, 0.25 µm)

Carrier Gas Helium or Hydrogen Helium

Injector Temp. 250°C 250°C

Injection Mode Split (e.g., 20:1) Split (e.g., 20:1)

Oven Program
60°C (hold 2 min), ramp at

5°C/min to 240°C, hold 5 min

60°C (hold 2 min), ramp at

5°C/min to 240°C, hold 5 min

Detector Temp. 280°C N/A

MS Transfer Line N/A 260°C

MS Ion Source N/A 230°C (EI, 70 eV)

MS Scan Range N/A m/z 40-350

Rationale: A polar wax-type column is often used for hydroxylated compounds to improve peak

shape.[16] For GC-MS, a general-purpose 5% phenyl column (DB-5ms) provides excellent

separation for a wide range of terpenes.[17]

Sample Preparation
Extraction: For liquid samples (e.g., beverages), a liquid-liquid extraction with a non-polar

solvent like hexane or ethyl acetate is effective. For solid samples (e.g., plant material), an

ultrasound-assisted extraction can be employed.[14][18]

Internal Standard (IS): To improve precision and account for variations in injection volume

and matrix effects, incorporate an internal standard. n-Tridecane is a suitable IS as it elutes

between typical monoterpenes and sesquiterpenes and is not naturally present in most

samples.[19] Spike all standards and samples with the IS at a fixed concentration (e.g., 10

µg/mL).

Filtration: Filter the final extract through a 0.22 µm syringe filter before injection to protect the

GC inlet and column.
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Data Analysis and System Validation
Calibration: Inject the prepared working standards (from Protocol I) to construct a calibration

curve by plotting the peak area ratio (analyte/IS) against concentration.

Linearity: The method's trustworthiness is established by confirming linearity. The coefficient

of determination (R²) should be >0.99 for the calibration curve.[18][19]

Quantification: Inject the prepared sample. Identify the (3R)-hydroxy-beta-ionone peak

based on its retention time relative to the standard. Calculate the concentration using the

linear regression equation derived from the calibration curve.

Validation: For rigorous, self-validating results, the method should be validated for key

parameters including accuracy (recovery studies should be 80-120%), precision (RSD

<15%), and determination of the Limit of Detection (LOD) and Limit of Quantification (LOQ).

[14][19]

Advanced Application: Chiral Separation
Since the standard is the (3R)- enantiomer, an important application is the determination of

enantiomeric excess or ratio in a sample. This is critical in authenticity studies, as synthetic

ionones are often sold as racemic mixtures, while natural sources may be enantiopure.[20]

Principle: Chiral separation is achieved by using a GC column with a chiral stationary phase

(CSP), typically a cyclodextrin derivative.[20][21] These CSPs form transient, diastereomeric

complexes with the enantiomers, leading to different retention times.

Methodology:

Replace the standard GC column with a chiral column (e.g., one coated with an octakis-

cyclodextrin derivative).[20]

Optimize the oven temperature program, often using a slower ramp rate or an isothermal

hold, to maximize the resolution between the (3R)- and (3S)- enantiomer peaks.

Inject a racemic (1:1) standard of 3-hydroxy-beta-ionone to determine the retention times

for both the (3R)- and (3S)- forms.
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Inject the sample and integrate the peak areas for each enantiomer to determine the

enantiomeric ratio.

Mass Spectrometric Identification
When using GC-MS, mass spectra provide an additional layer of identification. While a library

spectrum for (3R)-hydroxy-beta-ionone may not be available, its fragmentation pattern can be

predicted based on the well-documented spectra of beta-ionone.[22][23][24][25]

Molecular Ion (M⁺): The molecular ion peak is expected at m/z 208.

Key Fragments:

m/z 193: Loss of a methyl group ([M-15]⁺).

m/z 190: Loss of water ([M-18]⁺) from the hydroxyl group.

m/z 175: Loss of both a methyl group and water.

m/z 43: A prominent peak corresponding to the acetyl group ([CH₃CO]⁺), which is

characteristic of ionones.[23]

The presence of the molecular ion at m/z 208 and the characteristic acetyl fragment at m/z 43

provides strong evidence for the compound's identity.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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